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Compound of Interest

Compound Name: 1-(4-Methoxyphenyl)ethanol

Cat. No.: B1200191

Essential Safety and Handling Guide for 1-(4-
Methoxyphenyl)ethanol

For Immediate Use by Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety and logistical information for the handling of 1-(4-

Methoxyphenyl)ethanol (CAS No. 3319-15-1). Adherence to these procedures is essential for
ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

1-(4-Methoxyphenyl)ethanol is a combustible liquid that can cause skin, eye, and respiratory
irritation.[1] Proper selection and use of Personal Protective Equipment (PPE) are mandatory to
minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) Requirements
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. Specifications and
Body Part Required PPE
Remarks

Must conform to EN166 (EU)

Safety glasses with side
or ANSI Z87.1 (US) standards.

Eyes/Face shields or chemical safety , _
A face shield may be required
goggles.
for splash hazards.
Inspect gloves before each
Chemical-resistant gloves use. Remove and replace
Skin (Nitrile or Neoprene immediately if contaminated.
recommended). See Table 2 for further

guidance.

Long-sleeved to prevent skin
Laboratory coat.
contact.

A NIOSH-approved respirator

] with an organic vapor cartridge
, Not required under normal use
Respiratory ] o may be necessary for large
with adequate ventilation. o ]
quantities, in poorly ventilated

areas, or during spill cleanup.

Glove Selection and Chemical Compatibility

While specific breakthrough time data for 1-(4-Methoxyphenyl)ethanol is not readily available,
general chemical resistance guides for aromatic alcohols suggest the following:

Table 2: Glove Material Guidance
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Glove Material Recommendation General Remarks
o Recommended for splash Good resistance to alcohols
Nitrile Rubber _ _
protection. and aromatic compounds.
Recommended for splash Good general-purpose
Neoprene _ _ _
protection. chemical resistance.
Recommended for extended Offers excellent resistance to a
Butyl Rubber ] ]
contact. wide range of chemicals.

Poor resistance to many
Natural Latex Not Recommended. ]
organic solvents.

Note: The thickness of the glove material is a critical factor in its protective efficacy. Thicker
gloves generally offer longer breakthrough times. Always consult the glove manufacturer's
specific chemical resistance data.

Operational Plan: Safe Handling and Storage
Engineering Controls:

o Work in a well-ventilated area. For procedures that may generate aerosols or involve
heating, a chemical fume hood is required.

Safe Handling Practices:

Avoid contact with skin and eyes.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.[2]

Use non-sparking tools.

Wash hands thoroughly after handling.

Storage:
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» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.

Emergency Procedures

First Aid Measures:

Exposure First Aid Instructions

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation develops.[2]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[2]

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion . . .
unconscious person. Seek medical attention

immediately.[2]

Spill Response:
» Evacuate: Immediately evacuate the area of all non-essential personnel.
o Ventilate: Ensure adequate ventilation.

e Contain: Use a non-combustible absorbent material like sand, earth, or vermiculite to contain
the spill.
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e Collect: Carefully scoop up the absorbed material into a suitable, labeled container for
disposal.

e Decontaminate: Clean the spill area with soap and water.

e Report: Report the spill to the appropriate environmental health and safety personnel.

Disposal Plan

Waste Characterization:
» 1-(4-Methoxyphenyl)ethanol is a non-halogenated organic solvent.
Disposal Procedure:

o Collect waste 1-(4-Methoxyphenyl)ethanol and contaminated materials in a designated,
properly labeled, and sealed container.

» Dispose of as hazardous chemical waste in accordance with all local, state, and federal
regulations. Do not dispose of down the drain.

o Contaminated PPE should also be disposed of as hazardous waste.

Visual Workflow for PPE Selection
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PPE Selection for Handling 1-(4-Methoxyphenyl)ethanol

Start: Handling 1-(4-Methoxyphenyl)ethanol

Wear safety glasses with side shields or goggles.

Wear nitrile or neoprene gloves.

Wear a laboratory coat.

Use a NIOSH-approved respirator with an organic vapor cartridge.

Proceed with handling

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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